Cas no 1396758-71-6 (N-{4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide)

• Product Name: N-{4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide
• CAS No: 1396758-71-6
• MF: C₁₈H₁₇N₇O₃
• MW: 379.372682332993
• CID: 6287890
• PubChem ID: 71788487
• Update Time: 2025-10-29

N-{4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide
• 1396758-71-6
• N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)-1,3-oxazol-2-yl]pyrazine-2-carboxamide
• F6196-0984
• N-(4-(4-(pyridin-2-yl)piperazine-1-carbonyl)oxazol-2-yl)pyrazine-2-carboxamide
• AKOS024537627
• N-{4-[4-(pyridin-2-yl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}pyrazine-2-carboxamide

• Inchi： 1S/C18H17N7O3/c26-16(13-11-19-5-6-20-13)23-18-22-14(12-28-18)17(27)25-9-7-24(8-10-25)15-3-1-2-4-21-15/h1-6,11-12H,7-10H2,(H,22,23,26)
• InChI Key： KFVOSSQSIATHOR-UHFFFAOYSA-N
• SMILES： O=C(C1=COC(NC(C2C=NC=CN=2)=O)=N1)N1CCN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 379.13928743g/mol
• Monoisotopic Mass: 379.13928743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 117Ų

Additional information on N-{4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide

Introduction to N-{4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide (CAS No. 1396758-71-6)

N-{4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1396758-71-6, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and polyfunctional groups. The presence of both pyridine and piperazine moieties in its structure suggests potential applications in the design of bioactive molecules, particularly in the realm of drug discovery.

The structural complexity of N-{4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide is characterized by its incorporation of an oxazole ring, which is a prominent scaffold in medicinal chemistry due to its ability to engage in various hydrogen bonding interactions and its stability under physiological conditions. The compound's molecular architecture also features a carboxamide group, which is known for its versatility in forming hydrogen bonds and participating in protein-ligand interactions. These structural features make it a promising candidate for further exploration in the development of therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of molecules that incorporate multiple heterocyclic systems. The combination of pyridine, piperazine, and oxazole moieties in N-{4-4-(pyridin-2-yl)piperazine-1-carbonyl-1,3-oxazol-2-y}pyrazine-2-carboxamide aligns with this trend, as such structures have been shown to exhibit enhanced binding affinity and selectivity towards biological targets. The pyridine ring, in particular, is a well-documented pharmacophore that can interact with various biological receptors through hydrogen bonding and hydrophobic interactions. Its presence in this compound suggests potential applications in the development of drugs targeting neurological disorders, where pyridine-based molecules have demonstrated efficacy.

The piperazine moiety is another key feature of this compound, known for its ability to modulate neurotransmitter receptors such as serotonin and dopamine receptors. Piperazine derivatives have been widely studied for their potential as antipsychotic, antidepressant, and antihistaminic agents. The incorporation of a piperazine group into the structure of N-{4-4-(pyridin-2-y)piperazine-1-carbonyl-1,3-oxazol-2-y]}pyrazine-2-< strong>carboxamide suggests that it may exhibit similar pharmacological properties or serve as a lead compound for the development of new therapeutic agents targeting these receptors.

The oxazole ring adds another layer of complexity to the compound's structure, providing additional sites for hydrogen bonding and contributing to its overall stability. Oxazole derivatives have been reported to possess various biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of an oxazole ring in N-{< strong >4 strong >}-< strong >4 strong >-(< strong >pyridin strong >< em >- em >< strong > 2 strong >< em >- em >< strong > y) strong >< strong > piperazine strong >< em > em >< strong > - 1 strong >< em > em >< strong > carbonyl strong >< em > em >< str ong > - 1,3- oxazol < em > em >< str ong > - 2 - y] < str ong > pyrazine < em > em >< str ong > - 2 - carboxamide indicates that it may exhibit these properties or serve as a scaffold for further derivatization to enhance specific biological activities.

In the context of current research trends, N-{< strong >4 - 4 - ( pyridin - 2 - y ) piperazine - 1 - carbonyl - 1 , 3 - oxazol - 2 - y ] pyrazine - 2 - carboxamide сильный } is particularly noteworthy due to its potential as a building block for the development of novel therapeutics. The integration of multiple pharmacophoric elements into a single molecular framework allows for the design of compounds with tailored biological activities. This approach is increasingly favored in drug discovery pipelines, where multifunctional molecules are sought to achieve greater efficacy and reduced side effects.

The synthesis of N-{< strong >4 - 4 - ( pyridin - 2 - y ) piperazine - 1 - carbonyl - 1 , 3 - oxazol - 2 - y ] pyrazine - 2 - carboxamide } involves intricate organic transformations that highlight the expertise required in medicinal chemistry. The synthesis likely involves multi-step reactions such as condensation reactions between appropriate precursors to form the core heterocyclic structures. Additionally, functional group modifications would be necessary to introduce the carboxamide group and other substituents at specific positions within the molecule. These synthetic challenges underscore the importance of advanced synthetic methodologies in the preparation of complex pharmaceutical intermediates.

The potential applications of N-{< strong >4 - 4 - ( pyridin - 2 - y ) piperazine - 1 - carbonyl - 1 , 3 - oxazol - 2 - y ] pyrazine - 2 - carboxamide } are diverse and span across multiple therapeutic areas. Given its structural features, it may be explored as a lead compound for drugs targeting neurological disorders, where modulation of serotonin and dopamine receptors is crucial. Additionally, its potential antimicrobial properties make it a candidate for further investigation in infectious disease research. The oxazole ring also suggests possible applications in anti-inflammatory therapies, where oxazole derivatives have shown promise.

The investigation into N-{< strong >4 - 4 - ( pyridin - 2 - y) piperazine - 1 carbonyl - 1, 3 - oxazol - y] pyrazine - carboxamide } also aligns with broader trends in drug discovery towards personalized medicine. By understanding how different structural motifs interact with biological targets, researchers can design molecules that are more precisely tailored to individual patient needs. This approach not only enhances therapeutic efficacy but also minimizes off-target effects, leading to safer and more effective treatments.